![molecular formula C8H4N2OS B1320815 4-Hydroxybenzo[d]thiazole-2-carbonitrile CAS No. 7267-31-4](/img/structure/B1320815.png)
4-Hydroxybenzo[d]thiazole-2-carbonitrile
Overview
Description
4-Hydroxybenzo[d]thiazole-2-carbonitrile is a useful research compound. Its molecular formula is C8H4N2OS and its molecular weight is 176.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Green Synthesis Methods
4-Hydroxybenzo[d]thiazole-2-carbonitrile has been studied for its potential in green chemistry synthesis methods. One notable study involves its use in the Iron-catalyzed microwave-promoted synthesis of benzo[b][1,4]thiazine-4-carbonitrile under solvent-free conditions. This method emphasizes environmentally friendly protocols with a simple and efficient synthesis process (Balwe, Shinde, & Jeong, 2016).
Cytotoxicity Evaluation in Cancer Research
Thiazole derivatives obtained from this compound have been synthesized and evaluated for cytotoxicity against various cancer cell lines. These studies offer insights into the potential therapeutic applications of these compounds in oncology (Mohareb, Abdallah, & Ahmed, 2017).
Antiviral Applications
Compounds derived from this compound have been explored for antiviral applications, specifically targeting SARS-CoV-2 main protease (Mpro) and potential anti-COVID-19 activity. This line of research is significant for developing new therapeutic agents against emerging viral diseases (Mohareb & Abdo, 2021).
Analytical Chemistry and Structural Studies
The compound has been used in studies focusing on analytical chemistry and structural analysis. For instance, the investigation of molecular structures and interactions using methods like X-ray crystallography provides valuable information about the chemical properties and potential applications of the compound in various fields (Würfel, Görls, Weiss, & Beckert, 2013).
Industrial and Environmental Applications
This compound derivatives have been studied for their potential in industrial applications, such as the production of 4-Hydroxybenzoate from bio-based substrates. This research is crucial for developing more sustainable production methods for aromatic compounds used widely in industry (Lenzen et al., 2019).
Mechanism of Action
Safety and Hazards
Future Directions
Thiazoles, including “4-Hydroxybenzo[d]thiazole-2-carbonitrile”, have a wide range of biological activities, making them a promising area for future research . The development of new synthetic approaches and the exploration of their biological activities could lead to the discovery of novel therapeutics .
Properties
IUPAC Name |
4-hydroxy-1,3-benzothiazole-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4N2OS/c9-4-7-10-8-5(11)2-1-3-6(8)12-7/h1-3,11H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYTOVORTBXNLBB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)SC(=N2)C#N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10611565 |
Source
|
| Record name | 4-Hydroxy-1,3-benzothiazole-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10611565 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
7267-31-4 |
Source
|
| Record name | 4-Hydroxy-2-benzothiazolecarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7267-31-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Hydroxy-1,3-benzothiazole-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10611565 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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